N-[6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-yl]-2-furamide

• Molecular Formula: C19H12Cl2N4O2
• Molecular Weight: 399.2 g/mol
• IUPAC Name: N-[6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H12Cl2N4O2/c1-10-22-9-11-8-12(16-13(20)4-2-5-14(16)21)18(24-17(11)23-10)25-19(26)15-6-3-7-27-15/h2-9H,1H3,(H,22,23,24,25,26)
• InChI Key: NMYGPIIGOPMXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=C(C=C2C=N1)C3=C(C=CC=C3Cl)Cl)NC(=O)C4=CC=CO4

Description

N-[6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-yl]-2-furamide is a useful research compound. Its molecular formula is C19H12Cl2N4O2 and its molecular weight is 399.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3.0 g of 6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-amine and 1.8 g of 2-furoic acid in 50 ml of chloroform is boiled on a steam bath until the distilling vapors reach a temperature of 61° C. The mixture is cooled to about 40° C. and 2.6 g of carbonyldiimidazole is added cautiously. Gas is evolved. When gas evolution has ceased, the resulting solution is heated at reflux for 30 hours. The cooled reaction mixture is chromatographed directly on a column of 150 g of silica gel. The crude product is eluted with a 99/1 chloroform/methanol mixture. This is purified by trituration with ether and recrystallization of the resulting solid from a chloroform/ether mixture. N-[6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-yl]-2-furancarboxamide is obtained as yellow crystals, mp 228°-230.5° C.